2-Bromo-5-(1H-imidazol-1-YL)pyrazine

• Molecular Formula: C7H5BrN4
• Molecular Weight: 225.05 g/mol
• IUPAC Name: 2-bromo-5-imidazol-1-ylpyrazine
• InChI: InChI=1S/C7H5BrN4/c8-6-3-11-7(4-10-6)12-2-1-9-5-12/h1-5H
• InChI Key: WXUSOHXQJYNGAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)C2=CN=C(C=N2)Br

Description

2-Bromo-5-(1H-imidazol-1-YL)pyrazine is a useful research compound. Its molecular formula is C7H5BrN4 and its molecular weight is 225.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To sodium hydride (0.20 g) in THF (15 ml), imidazole (0.57 g) was added and cooled to 0° C. To the above mixture 2,3-dibromopyrazine (2 g) was added and entire reaction mixture was allowed to reflux for overnight. The reaction mixture was quenched with water 5 ml volatiles were removed under vacuum. The resulting crude mass was purified by column chromatography to afford 2-bromo-5-(1H-imidazol-1-yl)pyrazine as pure product.